Cas no 1259610-43-9 (3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S)-)

• Product Name: 3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S)-
• CAS No: 1259610-43-9
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5590855
• PubChem ID: 129957686
• Update Time: 2025-07-15

3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S)-
• 1259610-43-9
• N16662
• (3S)-5-BROMO-7-METHYL-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE

• Inchi： 1S/C9H10BrNO/c1-5-2-6(10)3-7-8(11)4-12-9(5)7/h2-3,8H,4,11H2,1H3/t8-/m1/s1
• InChI Key： PBWUFDLPDBDAJQ-MRVPVSSYSA-N
• SMILES： O1C2=C(C)C=C(Br)C=C2[C@H](N)C1

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 272.6±40.0 °C(Predicted)
• pka: 8.21±0.20(Predicted)

Additional information on 3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S)-

Introduction to 3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S) and Its Significance in Modern Chemical Biology

3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S) (CAS No. 1259610-43-9) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of benzofuran derivatives, which are known for their broad spectrum of biological activities. The presence of a bromine substituent at the 5-position and a methyl group at the 7-position, along with the specific stereochemistry at the 3S position, contributes to its distinct chemical profile and potential applications in pharmaceutical research.

The benzofuran core is a fused aromatic system consisting of a benzene ring and a furan ring, which provides a privileged scaffold for drug discovery. The amine functional group at the 2-position enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. The stereochemical configuration at the 3S position is particularly noteworthy, as enantiomeric purity can significantly influence biological activity. This compound's structural features make it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of benzofuran derivatives in developing novel therapeutic agents. These compounds have been explored for their potential roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The bromine atom at the 5-position not only enhances lipophilicity but also serves as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in constructing complex molecular architectures.

The (3S)-configuration of 3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, is particularly significant because it introduces chirality into the molecule. Chiral drugs often exhibit different pharmacological properties compared to their racemic counterparts, making stereochemical control crucial for drug design. The synthesis of enantiomerically pure compounds has become an essential aspect of modern pharmaceutical research, and this compound serves as an excellent example of how stereochemistry can be leveraged to develop more effective therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Several studies have demonstrated their ability to interact with biological targets such as kinases, transcription factors, and ion channels. For instance, modifications of the benzofuran scaffold have led to the discovery of compounds with anti-inflammatory and anticancer properties. The unique structural features of 3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S) make it a valuable building block for designing novel molecules with enhanced biological activity.

The 5-bromo substituent plays a critical role in determining the compound's reactivity and biological interactions. Bromine atoms are known to enhance binding affinity by increasing lipophilicity and participating in halogen bonding interactions. These interactions are increasingly recognized as important for drug-receptor recognition and can lead to the development of more potent and selective therapeutic agents. The presence of both bromine and methyl groups at specific positions on the benzofuran core allows for further derivatization, enabling researchers to fine-tune the compound's properties for specific applications.

One of the most exciting areas of research involving benzofuran derivatives is their application in oncology. Several preclinical studies have shown that these compounds can inhibit key enzymes involved in cancer cell proliferation and survival. For example, modified benzofuran derivatives have been found to block the activity of tyrosine kinases, which are often overexpressed in cancer cells. The enantiomeric purity of (3S)-3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, is particularly relevant here, as it ensures that only one stereoisomer contributes to the observed biological effects.

The synthetic accessibility of 3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S) also makes it an attractive candidate for further exploration. Modern synthetic methodologies have enabled the efficient construction of complex molecular frameworks starting from readily available precursors. This accessibility allows researchers to rapidly screen large libraries of derivatives and identify lead compounds with promising pharmacological profiles. The combination of stereochemical control and synthetic flexibility makes this compound a versatile tool for drug discovery.

In conclusion,3-Benzofuranamine, 5-bromo-2,3-dihydro-7-methyl-, (3S) represents a significant advancement in the field of chemical biology. Its unique structural features and stereochemical configuration provide a strong foundation for developing novel therapeutic agents with enhanced biological activity. The growing interest in benzofuran derivatives underscores their potential as pharmacological tools, and this compound exemplifies how structural innovation can lead to breakthroughs in drug discovery.